1-(4-Methylpiperazin-1-yl)-3-(2,3,5-trimethylphenoxy)propan-2-ol dihydrochloride

• IUPAC Name: 1-(4-methylpiperazin-1-yl)-3-(2,3,5-trimethylphenoxy)propan-2-ol;dihydrochloride
• InChI: InChI=1S/C17H28N2O2.2ClH/c1-13-9-14(2)15(3)17(10-13)21-12-16(20)11-19-7-5-18(4)6-8-19;;/h9-10,16,20H,5-8,11-12H2,1-4H3;2*1H
• InChI Key: IOGCCNMQNDBMOI-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C(=C1)OCC(CN2CCN(CC2)C)O)C)C.Cl.Cl
• Molecular Formula: C17H30Cl2N2O2
• Molecular Weight: 365.3 g/mol

Description

1-(4-Methylpiperazin-1-yl)-3-(2,3,5-trimethylphenoxy)propan-2-ol dihydrochloride, also known as MTPP, is a chemical compound that has been extensively studied for its potential use in scientific research. MTTP is a selective agonist for the dopamine D2 receptor and has been shown to have a range of biochemical and physiological effects.

Scientific Research Applications

Kinase Inhibition
Compounds structurally related to 1-(4-Methylpiperazin-1-yl)-3-(2,3,5-trimethylphenoxy)propan-2-ol dihydrochloride have been optimized for potent inhibition of Src kinase activity, which is crucial for various cellular processes, including cell division and survival. One study optimized analogues of a related compound, leading to significant inhibition of Src kinase activity and Src-mediated cell proliferation, suggesting potential applications in cancer research and therapy (Boschelli et al., 2001).

Antidepressant Activity
Another area of application involves the design and synthesis of derivatives targeting the serotonin receptors and serotonin transporter for potential antidepressant effects. These compounds exhibit dual pharmacological profiles, indicating a rapid enhancement in serotoninergic neurotransmission. This suggests a promising direction for the treatment of depression with compounds possessing structural features similar to 1-(4-Methylpiperazin-1-yl)-3-(2,3,5-trimethylphenoxy)propan-2-ol dihydrochloride (Martínez-Esparza et al., 2001).

Enzyme Model Studies
Research on less symmetrical dicopper(II) complexes, which include structural analogues of the compound , has been conducted to model the active site of type 3 copper proteins, relevant in catalyzing the oxidation of catechols (a process similar to that catalyzed by catechol oxidase). This research offers insights into the compound's potential role in biochemical studies aimed at understanding enzymatic mechanisms and designing enzyme inhibitors or mimics (Merkel et al., 2005).